molecular formula C17H22BrN3O2 B8349295 4-[4-(2-Bromoethyl)piperidin-1-yl]-6,7-dimethoxyquinazoline CAS No. 89150-96-9

4-[4-(2-Bromoethyl)piperidin-1-yl]-6,7-dimethoxyquinazoline

Cat. No.: B8349295
CAS No.: 89150-96-9
M. Wt: 380.3 g/mol
InChI Key: LKGULZXAEHURJD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-[4-(2-Bromoethyl)piperidin-1-yl]-6,7-dimethoxyquinazoline is a useful research compound. Its molecular formula is C17H22BrN3O2 and its molecular weight is 380.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

89150-96-9

Molecular Formula

C17H22BrN3O2

Molecular Weight

380.3 g/mol

IUPAC Name

4-[4-(2-bromoethyl)piperidin-1-yl]-6,7-dimethoxyquinazoline

InChI

InChI=1S/C17H22BrN3O2/c1-22-15-9-13-14(10-16(15)23-2)19-11-20-17(13)21-7-4-12(3-6-18)5-8-21/h9-12H,3-8H2,1-2H3

InChI Key

LKGULZXAEHURJD-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C2C(=C1)C(=NC=N2)N3CCC(CC3)CCBr)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Phosphorus tribromide (9.7 g) was added at room temperature to a stirred solution of 1-(6,7-dimethoxyquinazolin-4-yl)-4-(2-hydroxyethyl)piperidine (7.5 g) in ethanol free chloroform (200 cm3) and triethylamine (5.0 cm3). After stirring for 16 hours the volatile material was removed in vacuo and the residue was taken into aqueous sodium carbonate solution and extracted with chloroform (3×50 cm3). The dried (MgSO4) extracts were evaporated and the residue was chromatographed on "Florisil" (Trade Mark, Hopkin and Williams) eluting with chloroform to afford 1-(6,7-dimethoxyquinazoline-4-yl)-4-(2-bromoethyl) piperidine 1/4 H2O as a white solid, m.p. 191° (5.6 g).
Quantity
9.7 g
Type
reactant
Reaction Step One
Name
1-(6,7-dimethoxyquinazolin-4-yl)-4-(2-hydroxyethyl)piperidine
Quantity
7.5 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One

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